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Compound of Interest

Compound Name: Batimastat

Cat. No.: B1663600 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. The proper handling and disposal of chemical compounds are

critical components of this responsibility. This document provides essential, step-by-step

guidance for the safe disposal of Batimastat (BB-94), a potent broad-spectrum matrix

metalloproteinase (MMP) inhibitor. Adherence to these procedures will minimize risk and

ensure compliance with safety regulations.

Batimastat is a toxic compound that is harmful if swallowed and very toxic to aquatic life with

long-lasting effects[1]. Therefore, it is imperative that it is handled and disposed of with the

utmost care.

Personal Protective Equipment (PPE) and Handling
Before handling Batimastat, it is crucial to be equipped with the appropriate personal

protective equipment. Handling should only be performed by personnel trained and familiar

with the handling of potent active pharmaceutical ingredients[2].

Required Personal Protective Equipment:

Gloves: Chemical-resistant gloves are mandatory to prevent skin contact.

Lab Coat: A lab coat should be worn to protect clothing and skin.
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Eye Protection: Safety glasses with side shields or goggles are essential to prevent eye

contact[2].

Respiratory Protection: If there is a risk of dust or aerosol formation, a self-contained

breathing apparatus should be worn[2][3].

Safe Handling Practices:

Avoid all direct contact with the skin, eyes, and clothing[1][3].

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation[1][3].

Do not eat, drink, or smoke in the area where Batimastat is being handled[1].

Wash hands thoroughly after handling the compound[1][3].

Spill Management
In the event of a spill, immediate and appropriate action must be taken to prevent exposure

and environmental contamination.

Spill Cleanup Procedure:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Ventilate: Ensure the area is well-ventilated.

Contain: Wear the appropriate PPE, including respiratory protection. Cover the spill with an

inert absorbent material, such as sand or vermiculite.

Collect: Carefully sweep or scoop up the absorbed material and place it into a designated,

labeled container for hazardous waste.

Clean: Clean the spill area thoroughly with a suitable decontamination solution.

Dispose: Dispose of all contaminated materials, including cleaning supplies, as hazardous

waste.
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Disposal Procedures
The primary principle for the disposal of Batimastat is to avoid environmental release[1]. Due

to its toxicity, it must be disposed of as hazardous waste.

Step-by-Step Disposal Guide:

Waste Collection:

Place all waste materials containing Batimastat, including unused product, contaminated

lab supplies (e.g., pipette tips, gloves, weighing paper), and spill cleanup materials, into a

clearly labeled, sealed container.

The container should be robust and leak-proof.

Labeling:

Label the waste container clearly with "Hazardous Waste" and "Batimastat."

Include the date of waste generation.

Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area, away from incompatible materials such as strong acids, alkalis, and

oxidizing/reducing agents[1].

Follow all institutional and local regulations for the storage of hazardous chemical waste.

Final Disposal:

Arrange for the collection and disposal of the hazardous waste through an approved and

licensed waste disposal contractor.

Provide the waste disposal company with the Safety Data Sheet (SDS) for Batimastat to
ensure they have all the necessary information for safe handling and disposal.

Never dispose of Batimastat down the drain or in the regular trash.
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Chemical and Physical Properties of Batimastat
Understanding the properties of Batimastat is essential for its safe handling and disposal.

Property Value

Molecular Formula C23H31N3O4S2[1][4][5]

Molecular Weight 477.64 g/mol [1][4]

Appearance Solid powder

Solubility
Insoluble in water and ethanol; Soluble in

DMSO[4][6][7]

Storage Temperature -20°C as a powder[1][6]

Batimastat Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Batimastat.
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A flowchart outlining the proper disposal procedure for Batimastat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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